Cas no 951602-33-8 (1-benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine)

• Product Name: 1-benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine
• CAS No: 951602-33-8
• MF: C₂₀H₂₀ClN₅O
• MW: 381.858702659607
• CID: 5363504
• Update Time: 2025-06-09

1-benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• (4-benzylpiperazin-1-yl)(1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl)methanone
• (4-benzylpiperazin-1-yl)-[1-(3-chlorophenyl)triazol-4-yl]methanone
• (4-benzylpiperazin-1-yl)[1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanone
• STL083342
• VU0616496-1
• Z1763379143
• 1-benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine

• Inchi： 1S/C20H20ClN5O/c21-17-7-4-8-18(13-17)26-15-19(22-23-26)20(27)25-11-9-24(10-12-25)14-16-5-2-1-3-6-16/h1-8,13,15H,9-12,14H2
• InChI Key： OYSLSILXSBIALT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=C(C(N2CCN(CC3C=CC=CC=3)CC2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 3.1
• Topological Polar Surface Area: 54.3

Additional information on 1-benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine

Introduction to 1-Benzyl-4-1-(3-Chlorophenyl)-1H-1,2,3-Triazole-4-Carbonylpiperazine (CAS No. 951602-33-8)

1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine, with the CAS number 951602-33-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a triazole ring, and a chlorophenyl substituent. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The triazole moiety is particularly noteworthy due to its broad spectrum of biological activities. Triazoles are known for their antifungal, antiviral, and anti-inflammatory properties, making them valuable components in drug design. The presence of the chlorophenyl group further enhances the compound's pharmacological profile by modulating its interactions with biological targets. Additionally, the benzyl group contributes to the compound's lipophilicity and stability, which are crucial for its bioavailability and therapeutic efficacy.

Recent studies have explored the potential of 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by inhibiting specific enzymes involved in neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine effectively reduced oxidative stress and prevented neuronal cell death in animal models of Parkinson's disease.

In addition to its neuroprotective properties, 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses potent anticancer activity against various tumor cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells. For example, a study published in the Cancer Research journal reported that 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine selectively targeted and inhibited the PI3K/AKT/mTOR pathway in breast cancer cells, leading to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine have also been extensively studied. Its high lipophilicity allows for efficient absorption and distribution throughout the body. However, this also necessitates careful consideration of potential side effects and drug interactions. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

Synthesis methods for 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine have been optimized to improve yield and purity. One common approach involves the coupling of a benzyl-substituted piperazine with a chlorophenyl-containing triazole derivative using standard peptide coupling reagents such as HATU or EDC/HOBt. This method has been successfully applied in both laboratory-scale synthesis and large-scale production processes.

The potential applications of 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing novel drug delivery systems. Its unique chemical structure allows for facile functionalization with various targeting ligands or nanoparticles, enhancing its delivery efficiency and reducing off-target effects.

In conclusion, 1-Benzyl-4-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperazine (CAS No. 951602-33-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.